Cas no 2228746-19-6 (1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228746-19-6
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 6447053
• PubChem ID: 165677988
• Update Time: 2025-06-12

1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one
• 1-(3-Bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethanone

• Inchi： 1S/C8H5BrF3NO2/c1-15-5-3-13-2-4(9)6(5)7(14)8(10,11)12/h2-3H,1H3
• InChI Key： MMIXOQSAQBVSTP-UHFFFAOYSA-N
• SMILES： C(=O)(C1C(OC)=CN=CC=1Br)C(F)(F)F

Experimental Properties

• Density: 1.663±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 277.7±40.0 °C(Predicted)
• pka: -1.23±0.10(Predicted)

Additional information on 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228746-19-6)

1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228746-19-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated pyridine ring and a trifluoromethyl ketone moiety. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one is C₁₀H₈BrF₃N₁O₂, and its molecular weight is approximately 309.07 g/mol. The compound's physical properties include a melting point of around 95°C and a boiling point of approximately 180°C at 760 mmHg. It is generally insoluble in water but shows good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

In recent years, 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one has been the subject of several studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its role as a potential inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in signal transduction pathways and play crucial roles in cellular processes such as cell growth, proliferation, and apoptosis.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one exhibited potent inhibitory activity against the enzyme cyclin-dependent kinase 4 (CDK4), which is overexpressed in many types of cancer. The researchers found that the compound effectively reduced the proliferation of cancer cells in vitro by disrupting the CDK4-mediated cell cycle progression. This finding suggests that 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry in 2020 investigated the compound's anti-inflammatory properties. The results indicated that it could effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one have also been studied to assess its suitability for drug development. A preclinical study conducted by a team of researchers from the University of California found that the compound exhibited favorable pharmacokinetic profiles in animal models. It showed good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its biological activities and pharmacokinetic properties, the safety profile of 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one has been evaluated through various toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

The synthesis of 1-(3-bromo-5-methoxypyridin-4-yl)-2,2,2-trifluoroethan-1-one has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving a one-pot reaction sequence that combines bromination, methylation, and trifluoromethyl ketone formation steps. This method not only simplifies the synthesis process but also reduces the overall cost and environmental impact associated with large-scale production.

In conclusion, 1-(3-bromo-5-methoxypyridin-4-y l)-2 , ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -trifluoroethan - - - - - - - - - - - - - - - - - - - - - - - - one (CAS No. ) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs targeting cancer, inflammation, and other diseases. Ongoing research continues to explore new avenues for optimizing its therapeutic potential and ensuring its safe and effective use in clinical settings.